Cas no 139964-63-9 (L-Alanine, N-[N-[N-(N-glycylglycyl)glycyl]-L-alanyl]-)

• Product Name: L-Alanine, N-[N-[N-(N-glycylglycyl)glycyl]-L-alanyl]-
• CAS No: 139964-63-9
• MF: C₁₂H₂₁N₅O₆
• MW: 331.325042486191
• CID: 1283090
• Update Time: 2024-08-03

L-Alanine, N-[N-[N-(N-glycylglycyl)glycyl]-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[N-[N-(N-glycylglycyl)glycyl]-L-alanyl]-
• L-Alanine, glycylglycylglycyl-L-alanyl-

• Inchi： 1S/C12H21N5O6/c1-6(11(21)17-7(2)12(22)23)16-10(20)5-15-9(19)4-14-8(18)3-13/h6-7H,3-5,13H2,1-2H3,(H,14,18)(H,15,19)(H,16,20)(H,17,21)(H,22,23)/t6-,7-/m0/s1
• InChI Key： ZSXNSEUSQJUDMK-BQBZGAKWSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CNC(=O)CNC(=O)CN

Computed Properties

• Exact Mass: 331.14933

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 876.9±65.0 °C(Predicted)
• PSA: 179.72
• pka: 3.43±0.10(Predicted)